N'-(2,4-dimethoxyphenyl)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide

• IUPAC Name: N'-(2,4-dimethoxyphenyl)-N-[[1-(4-methoxyphenyl)cyclopentyl]methyl]oxamide
• InChI: InChI=1S/C23H28N2O5/c1-28-17-8-6-16(7-9-17)23(12-4-5-13-23)15-24-21(26)22(27)25-19-11-10-18(29-2)14-20(19)30-3/h6-11,14H,4-5,12-13,15H2,1-3H3,(H,24,26)(H,25,27)
• InChI Key: QNZCNWUTQTZYQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCCC2)CNC(=O)C(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C23H28N2O5
• Molecular Weight: 412.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide (DMPCE) is a novel small molecule that has been used in various scientific research applications. It has been studied for its potential biochemical and physiological effects and has been found to have a wide range of advantages and limitations for laboratory experiments.

Scientific Research Applications

N'-(2,4-dimethoxyphenyl)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide has been used in various scientific research applications. It has been studied as an inhibitor of the enzyme acetylcholinesterase and as an inhibitor of the enzyme tyrosine kinase. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and cancer. Additionally, it has been studied for its potential use in the treatment of inflammation and pain.

Mechanism of Action

The mechanism of action of N'-(2,4-dimethoxyphenyl)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide is not yet fully understood. However, it is believed to act as an allosteric inhibitor of acetylcholinesterase and tyrosine kinase. It is thought to bind to the active site of these enzymes, preventing them from carrying out their normal functions. Furthermore, it is believed to interact with other proteins and enzymes, leading to the production of various biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of N'-(2,4-dimethoxyphenyl)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide are not yet fully understood. However, it has been found to have anti-inflammatory and analgesic properties. Additionally, it has been found to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, it has been found to have anti-tumorigenic effects, which may be beneficial in the treatment of cancer.

Advantages and Limitations for Lab Experiments

The use of N'-(2,4-dimethoxyphenyl)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively inexpensive. Additionally, it is relatively stable and can be stored for long periods of time without degradation. Furthermore, it is relatively non-toxic and can be used in a wide range of laboratory experiments.
However, there are some limitations to the use of N'-(2,4-dimethoxyphenyl)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide in laboratory experiments. It has a relatively short half-life, meaning that it must be used quickly or else it will degrade. Additionally, it is not soluble in water, making it difficult to use in certain experiments. Furthermore, it is not as potent as some other compounds, meaning that higher doses may be required to achieve the desired effect.

Future Directions

There are several potential future directions for the use of N'-(2,4-dimethoxyphenyl)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide. It could be used in the development of new drugs for the treatment of Alzheimer's, Parkinson's, and cancer. Additionally, it could be used in the development of new anti-inflammatory and analgesic drugs. Furthermore, it could be used in the development of new neuroprotective drugs. Finally, it could be used in the development of new drugs for the treatment of other diseases and conditions.

Synthesis Methods

The synthesis of N'-(2,4-dimethoxyphenyl)-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}ethanediamide is achieved through a two-step process. The first step involves the condensation of 2,4-dimethoxyphenyl acetonitrile with 1-(4-methoxyphenyl)cyclopentanone in the presence of an acid catalyst. The second step involves the reaction of the intermediate with ethylenediamine to form the desired product. The reaction is carried out at a temperature of 80-90°C for a period of 2-3 hours.